molecular formula C18H16F2O2 B8666567 1,6-Bis(4-fluorophenyl)hexane-1,6-dione CAS No. 71825-34-8

1,6-Bis(4-fluorophenyl)hexane-1,6-dione

Cat. No.: B8666567
CAS No.: 71825-34-8
M. Wt: 302.3 g/mol
InChI Key: DYKMRYGBFNIUPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,6-Bis(4-fluorophenyl)hexane-1,6-dione is a useful research compound. Its molecular formula is C18H16F2O2 and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

71825-34-8

Molecular Formula

C18H16F2O2

Molecular Weight

302.3 g/mol

IUPAC Name

1,6-bis(4-fluorophenyl)hexane-1,6-dione

InChI

InChI=1S/C18H16F2O2/c19-15-9-5-13(6-10-15)17(21)3-1-2-4-18(22)14-7-11-16(20)12-8-14/h5-12H,1-4H2

InChI Key

DYKMRYGBFNIUPA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)CCCCC(=O)C2=CC=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Adipoyl chloride (45.8 g, 0.25 mol) was added over a 30-45 minute period to a mechanically stirred suspension of aluminum chloride (83.3 g, 0.625 mol) in fluorobenzene (235 ml, 2.5 mol) maintained at 5°-10° C. The yellow slurry was allowed to warm to room temperature and was stirred overnight. The reaction mixture was poured onto approximately 1000 g of ice containing 100 ml of concentrated hydrochloric acid. The resulting suspension was separated by decantation and washed several times with water. The organic layer was distilled to remove excess fluorobenzene and the solid residue collected by filtration, washed with water, and dried at 110° C. The crude solid was recrystallized from approximately 1000 ml of toluene to afford 57.0 g (76% yield) of 1,4-bis(4-fluorobenzoyl) butane; mp 165°-167° C.; 'H NMR (CDCl3) δ1.2-2.1 (m, 4H, CH2), 3.00 (t, 4H, O=CCH2 , J=7.0 Hz), 7.0-8.2 (m, 8H, aromatic). Anal. Calcd. for C18H16F2O2 : C, 71.51%; H, 5.33%; F, 12.57%. Found: C, 71.68%; H, 5.38%; F, 12.78%.
Quantity
45.8 g
Type
reactant
Reaction Step One
Quantity
83.3 g
Type
reactant
Reaction Step One
Quantity
235 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
100 mL
Type
solvent
Reaction Step Two

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